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Compound of Interest

Compound Name:
2,4-Di-tert-butylphenyl 3,5-di-tert-

butyl-4-hydroxybenzoate

CAS No.: 4221-80-1

Cat. No.: B1214103

Get Quote

Product Focus: UV-120 (2,4-di-tert-butylphenyl 3,5-di-tert-butyl-4-hydroxybenzoate) CAS

Number: 4221-80-1 Primary Application: Polyethylene (PE) Films for Industrial &

Pharmaceutical Packaging

Core Technical Overview
User Query:What makes UV-120 different from standard benzotriazole absorbers?

Scientist’s Response: UV-120 is technically a hindered benzoate, not a traditional UV absorber

(like benzotriazoles). Its efficacy relies on a dual-action mechanism that is "self-validating" upon

exposure to sunlight.

Initial State (Radical Scavenging): In its native form, UV-120 acts primarily as a radical

scavenger, neutralizing free radicals generated during the thermal processing of the

polyethylene.

Activated State (Photo-Fries Rearrangement): Upon exposure to UV radiation, the molecule

undergoes an in-situ chemical rearrangement (Photo-Fries) to form a 2-
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hydroxybenzophenone derivative. This new structure is an extremely potent UV absorber.

Why this matters: Unlike traditional absorbers that are "always on," UV-120 provides thermal

stability during extrusion before becoming a UV shield. This minimizes initial color contribution,

making it ideal for high-clarity pharmaceutical films.

Mechanism Visualization
The following diagram illustrates the transformation pathway of UV-120.
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Figure 1: The activation pathway of UV-120. Note that the UV absorbing capability is generated

in-situ upon exposure to light.

Troubleshooting & Optimization Guides
Issue A: "We are seeing white powder on the surface of
our LDPE films (Blooming)."
Diagnosis: This is a classic solubility limit failure. UV-120 is a high-molecular-weight additive

with limited solubility in the semi-crystalline matrix of Low-Density Polyethylene (LDPE). When

the concentration exceeds the amorphous region's capacity to hold it, the additive migrates to

the surface.

Corrective Protocol:

Check Concentration: For LDPE films <50 microns, the saturation limit is often near 0.3% -

0.5%. If you are dosing at >0.8%, migration is chemically inevitable.
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Verify Synergists: Are you using a Hindered Amine Light Stabilizer (HALS)?

Guidance: Combining UV-120 with a high-molecular-weight HALS (e.g., HALS 622 or 944)

allows you to reduce UV-120 concentration while maintaining protection. The HALS

scavenges surface radicals, while UV-120 absorbs deep-UV.

Film Thickness
Recommended UV-120
Loading

Risk of Blooming

25 µm (Thin) 0.1% - 0.25% High

50 µm (Medium) 0.2% - 0.5% Moderate

>100 µm (Thick) 0.4% - 0.8% Low

Issue B: "The film has poor dispersion or 'specks'
despite standard extrusion."
Diagnosis: This is likely a Thermal Mismatch.

Melting Point of UV-120: ~193°C (380°F).

Typical LDPE Processing: 160°C - 180°C.

If your extruder barrel temperatures are set for standard LDPE processing, the UV-120 crystals

may not fully melt, leading to microscopic agglomerates that act as stress concentrators and

optical defects.

Corrective Protocol:

Masterbatch Selection: Do not add neat powder directly to the hopper if your processing

temp is <195°C. Use a masterbatch where UV-120 is already pre-dispersed in a carrier resin

(e.g., LLDPE) that has been compounded at higher temperatures.

Process Adjustment: If compounding yourself, ensure the metering zone of the screw

reaches at least 200°C briefly to ensure full fusion of the benzoate, provided the base resin

stability allows it.
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Issue C: "Our drug stability tests show unexpected UV
transmission initially."
Diagnosis: This relates to the Photo-Fries Lag. As detailed in the mechanism section, UV-120 is

not a strong UV absorber until it rearranges. In "Time Zero" testing (fresh off the line), the film

will transmit more UV than it will after 50-100 hours of light exposure.

Corrective Protocol:

Pre-Conditioning: Do not rely on Time-Zero transmission data for regulatory filing. Pre-

condition sample films with a short burst of UV exposure (simulated weathering) to activate

the rearrangement.

Combination Strategy: If immediate T=0 UV blocking is required (e.g., for highly light-

sensitive oncology drugs), blend UV-120 with a small amount of Tinuvin 326 (a

benzotriazole) to cover the initial "activation gap."

Validated Experimental Protocols
Protocol 1: Accelerated Blooming (Migration) Test
Use this to validate if your concentration is safe for pharmaceutical contact.

Objective: Force migration to the surface to predict long-term shelf stability.

Sample Prep: Cut 10cm x 10cm PE film samples containing UV-120.

Incubation: Place samples in a convection oven at 60°C for 1 week. (This temperature

increases chain mobility without melting the crystal structure).

Visual Inspection: Place film against a black background. Haze or white powder indicates

failure.

Quantification (FTIR):

Take an ATR-FTIR reading of the surface.[1]

Wash the surface with methanol (wiping gently).
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Take a second reading.

Result: A significant drop in the ester carbonyl peak (approx. 1700-1720 cm⁻¹) after

washing confirms surface blooming.

Troubleshooting Logic Tree
Use this flow to diagnose film failures involving UV-120.
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Figure 2: Diagnostic logic for common UV-120 processing defects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1214103/docs?utm_src=pdf-body-img#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.researchgate.net/
https://www.benchchem.com/product/b1214103/docs?utm_src=pdf-body#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/product/b1214103/docs?utm_src=pdf-body#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b1214103?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/34046978/
https://pubmed.ncbi.nlm.nih.gov/34046978/
https://www.benchchem.com/product/b1214103/docs#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/product/b1214103/docs#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/product/b1214103/docs#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/product/b1214103/docs#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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